2-((4-Chlorobenzyl)sulfanyl)-5-methoxy-4-pyrimidinol

• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-5-methoxy-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H11ClN2O2S/c1-17-10-6-14-12(15-11(10)16)18-7-8-2-4-9(13)5-3-8/h2-6H,7H2,1H3,(H,14,15,16)
• InChI Key: IETFBMLSHYCRQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(NC1=O)SCC2=CC=C(C=C2)Cl
• Molecular Formula: C12H11ClN2O2S
• Molecular Weight: 282.75 g/mol

Description

2-((4-Chlorobenzyl)sulfanyl)-5-methoxy-4-pyrimidinol (2-CBM) is a synthetic organic compound with a wide range of applications in scientific research. It is a highly versatile compound with many potential uses in the laboratory and a wide range of biochemical and physiological effects.

Scientific Research Applications

Reaction Diversity and Controllable Reactions

Research has demonstrated the ability to promote diverse in situ S-S bond reactions, such as S-oxidation and S-S and C-S bond scission, through metal coordination. This highlights the potential of using "2-((4-Chlorobenzyl)sulfanyl)-5-methoxy-4-pyrimidinol" in the synthesis of new compounds through controlled reactions, making it a valuable tool in synthetic chemistry (Zhu et al., 2010).

Highly Regioselective Synthesis

The compound has also been utilized in the highly regioselective synthesis of pyrimidin-4(3H)-ones, demonstrating its versatility as a reactant in the creation of structurally diverse molecules. This application is particularly relevant in the development of pharmaceuticals and agrochemicals, where specificity and selectivity are crucial (dos Santos et al., 2015).

Antimicrobial Activity

Further research into pyrimidine derivatives has revealed their potential antimicrobial activity, with "2-((4-Chlorobenzyl)sulfanyl)-5-methoxy-4-pyrimidinol" serving as a precursor in the synthesis of compounds with bioactive properties. This suggests its possible application in the development of new antimicrobial agents (Mallikarjunaswamy et al., 2017).

Spectroscopic and Chemotherapeutic Potential

Spectroscopic investigation of related compounds has provided insights into their chemical behavior and potential as chemotherapeutic agents. The study of "2-((4-Chlorobenzyl)sulfanyl)-5-methoxy-4-pyrimidinol" and its derivatives through spectroscopic techniques can lead to a better understanding of their properties and applications in medicine (Alzoman et al., 2015).

Synthesis of Pyrimidine Derivatives

The synthesis of novel pyrimidine derivatives using "2-((4-Chlorobenzyl)sulfanyl)-5-methoxy-4-pyrimidinol" has been explored, indicating its utility in creating compounds with potential cytotoxic activity. This underscores its importance in the field of medicinal chemistry and drug development (Stolarczyk et al., 2018).